Cas no 1807114-96-0 (3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde)

• Product Name: 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde
• CAS No: 1807114-96-0
• MF: C₉H₄F₆O₂
• MW: 258.117283821106
• CID: 4962647
• Update Time: 2025-05-19

3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde

• Inchi： 1S/C9H4F6O2/c10-8(11,12)5-2-1-4(3-16)7(17)6(5)9(13,14)15/h1-3,17H
• InChI Key： HHTZAYLHMBBSAE-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=O)C=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde

Introduction to 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde (CAS No. 1807114-96-0)

3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1807114-96-0, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of two trifluoromethyl groups and a hydroxyl substituent on a benzaldehyde backbone, make it a compound of considerable interest for synthetic chemists and biologists alike.

The trifluoromethyl group is a key structural motif in modern medicinal chemistry due to its ability to modulate the electronic properties and metabolic stability of molecules. In particular, the electron-withdrawing nature of the trifluoromethyl group can enhance binding affinity to biological targets, improve lipophilicity, and increase resistance to enzymatic degradation. These properties have made fluorinated compounds, including derivatives of benzaldehyde, valuable candidates for drug development.

The hydroxyl group in 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde introduces additional functionality that can be exploited in various chemical transformations. Hydroxyl groups are known to participate in hydrogen bonding interactions, which can be critical for the design of molecules that interact with biological macromolecules such as proteins and nucleic acids. This feature makes the compound a versatile intermediate in the synthesis of more complex molecules with potential pharmacological activity.

Recent research has highlighted the utility of 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde as a building block in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its role in the development of inhibitors targeting enzyme families involved in inflammation and cancer metabolism. The combination of electron-withdrawing trifluoromethyl groups and the hydrogen bonding capability of the hydroxyl group provides a scaffold that can be further modified to achieve high selectivity and potency.

In addition to its pharmaceutical applications, 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde has shown promise in agrochemical research. The introduction of fluorine atoms into organic molecules is well-documented to enhance their resistance to environmental degradation, making them more effective as active ingredients in pesticides and herbicides. The structural rigidity provided by the trifluoromethyl groups can also improve binding interactions with biological targets in pests, leading to more efficient crop protection solutions.

The synthesis of 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the trifluoromethyl groups followed by functional group interconversions to achieve the desired aldehyde functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research purposes.

From a computational chemistry perspective, 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde has been studied to understand its electronic structure and reactivity. Molecular modeling techniques have been employed to predict how modifications to its structure might influence its biological activity. These studies have provided valuable insights into designing next-generation compounds with improved pharmacokinetic profiles.

The safety profile of 3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde is another critical aspect that has been examined in recent research. While it is not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed due to its potential reactivity under certain conditions. Researchers have investigated its stability under various storage conditions and its compatibility with common laboratory solvents to ensure safe usage in synthetic applications.

In conclusion,3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde (CAS No. 1807114-96-0) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for synthesizing molecules with enhanced biological activity and environmental stability. As research continues to uncover new applications for fluorinated compounds,3,4-Bis(trifluoromethyl)-2-hydroxybenzaldehyde is likely to remain at the forefront of chemical innovation.